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Compound of Interest

Compound Name:
Carbamimidothioic acid, methyl

ester

CAS No.: 2986-19-8

Cat. No.: B1219438

Get Quote

Carbamimidothioic acid, methyl ester, more commonly known as S-methylisothiourea, is a

pivotal organic compound characterized by a thiourea functional group with a methyl ester

attached to the sulfur atom.[1] Its true significance lies not in its end-use applications directly,

but in its role as a versatile and reactive intermediate in chemical synthesis.[1][2] The

compound is rarely isolated as a free base due to instability; instead, it is prepared and handled

as a stable salt, typically S-methylisothiourea sulfate or hydroiodide.[2]

Professionals in drug development and agricultural science frequently utilize S-

methylisothiourea salts as a precursor for constructing more complex molecules, including

fungicides, insecticides, and pharmaceuticals such as anticancer and antihypertensive drugs.

[2][3] Its utility stems from the reactive isothiourea moiety, which serves as an excellent building

block for synthesizing guanidine-containing compounds and various heterocyclic systems.[4]

This guide provides a detailed exploration of the primary, field-proven pathways for its

synthesis, focusing on the underlying chemical principles, procedural details, and critical

experimental considerations.
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Primary Synthesis Pathway: S-Alkylation of
Thiourea
The most established and widely documented method for preparing S-methylisothiourea salts

is the direct S-alkylation of thiourea. This reaction leverages the nucleophilic character of the

sulfur atom in the thiourea molecule.[5]

Causality and Mechanistic Underpinnings
Thiourea exists in tautomeric forms, but its reactivity as a nucleophile is dominated by the

thione form, where the sulfur atom bears a partial negative charge and is sterically accessible.

When presented with an electrophilic methylating agent, the sulfur atom readily attacks the

methyl group in a classic SN2 reaction. This forms a stable S-methylisothiouronium cation.[5]

The choice of methylating agent and the resulting counter-ion dictates the final salt form.

The reaction is highly favorable and often spontaneous, a testament to the high nucleophilicity

of the thiourea sulfur.[6] The primary challenge is not in driving the reaction to completion but in

controlling its initial exothermic vigor to ensure safety and prevent loss of material.[6]
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Mechanism: S-Alkylation of Thiourea

Reactants

Product

Thiourea
SC(NH₂)₂

S-Methylisothiouronium Cation
[CH₃SC(NH₂)₂]⁺

Nucleophilic Attack (Sₙ2)

Methylating Agent
(e.g., (CH₃)₂SO₄)

Mechanism: Cyanamide Pathway

Reactants

Product

Cyanamide
(H₂NCN)

S-Methylisothiourea Salt

Methyl Mercaptan
(CH₃SH)

Nucleophilic Addition

Acid Catalyst
(e.g., Acetic Acid)

Activation
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Click to download full resolution via product page

Caption: Acid-catalyzed synthesis from cyanamide.

General Protocol Outline (from Patent Literature)
This outlines the general steps, as precise industrial conditions may vary. [3]

Acidic Medium Preparation: Cyanamide is mixed with glacial acetic acid.

Addition of Mercaptan: Methyl mercaptan gas is bubbled through the cyanamide-acetic acid

solution at a controlled temperature (e.g., -5°C to 0°C). The reaction is allowed to proceed

for several hours.

Salt Exchange: A strong acid, such as sulfuric acid, is added to the resulting solution

containing the S-methylisothiourea acetate intermediate. This performs a displacement

reaction to form the more stable S-methylisothiourea sulfate and acetic acid.

Isolation: The final product is isolated from the reaction mixture, often through crystallization.

This method is reported to have a high conversion rate and is suitable for large-scale

production. [3]

Data Summary and Comparison
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Feature
Pathway 1A: S-
Alkylation
(Dimethyl Sulfate)

Pathway 1B: S-
Alkylation (Methyl
Iodide)

Pathway 2:
Cyanamide Route

Starting Materials
Thiourea, Dimethyl

Sulfate

Thiourea, Methyl

Iodide

Cyanamide, Methyl

Mercaptan

Key Reagents Water or Alcohol Absolute Ethanol
Acetic Acid, Sulfuric

Acid

Product Form
Sulfate Salt

((C₂H₅N₂S)₂·H₂SO₄)

Hydroiodide Salt

(C₂H₆N₂S·HI)

Sulfate or other strong

acid salts

Reported Yield 79–84% [6]
High (quantitative data

varies) [7]

High (>99% purity

claimed) [3]

Key Considerations

Highly exothermic,

requires careful

control. Dimethyl

sulfate is highly toxic.

[6]

Methyl iodide is a

regulated chemical.

Avoids highly toxic

reagents. Suitable for

industrial scale. [3]

General Experimental Workflow
The synthesis of S-methylisothiourea salts, regardless of the specific pathway, follows a

general logical progression from starting materials to the purified final product.
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Select Synthesis Pathway
(Alkylation vs. Cyanamide)

Combine Starting Materials
(e.g., Thiourea + Water)

Controlled Addition of
Reagent (e.g., Dimethyl Sulfate)

Reaction Progression
(Spontaneous/Heated Reflux)

Cooling & Primary Isolation
(Crystallization & Filtration)

Purification
(Washing with Solvent, e.g., Ethanol)

Drying of Final Product

Pure S-Methylisothiourea Salt

Click to download full resolution via product page

Caption: General workflow for S-methylisothiourea salt synthesis.

Conclusion
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The synthesis of Carbamimidothioic acid, methyl ester, is most practically achieved through

the S-alkylation of thiourea, with dimethyl sulfate and methyl iodide being the most effective

and well-documented methylating agents. The procedure detailed in Organic Syntheses for

producing the sulfate salt represents a highly reliable and validated method for laboratory-scale

work, offering high yields and a crystalline, stable product. For industrial applications, the

alternative pathway starting from cyanamide and methyl mercaptan presents a safer and

economically viable option. The choice of synthetic route ultimately depends on the desired

scale, available resources, safety infrastructure, and the specific salt form required for

subsequent chemical transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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